Cas no 901045-48-5 (1-(4-tert-butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(4-tert-butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901045-48-5
• MF: C₂₉H₂₉N₃
• MW: 419.560666799545
• CID: 6586468
• PubChem ID: 20852554
• Update Time: 2025-10-16

1-(4-tert-butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• 1-(4-tert-butylphenyl)-8-ethyl-3-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• F3407-1294
• AKOS001795729
• 901045-48-5
• 1-(4-tert-butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline
• 1-(4-(tert-butyl)phenyl)-8-ethyl-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline

• Inchi： 1S/C29H29N3/c1-6-20-9-16-26-24(17-20)28-25(18-30-26)27(21-10-7-19(2)8-11-21)31-32(28)23-14-12-22(13-15-23)29(3,4)5/h7-18H,6H2,1-5H3
• InChI Key： LTOZYGQNGCCBRZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(CC)=CC=2)C2N(C3=CC=C(C(C)(C)C)C=C3)N=C(C3=CC=C(C)C=C3)C=2C=1

Computed Properties

• Exact Mass: 419.236147938g/mol
• Monoisotopic Mass: 419.236147938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-tert-butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

1-(4-tert-Butylphenyl)-8-Ethyl-3-(4-Methylphenyl)-1H-Pyrazolo[4,3-c]quinoline: A Comprehensive Overview

1-(4-tert-Butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901045-48-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

Chemical Structure and Synthesis

The molecular structure of 1-(4-tert-butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is characterized by a pyrazoloquinoline core substituted with various functional groups. The presence of the tert-butyl and methyl groups on the phenyl rings imparts unique chemical and physical properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including condensation, cyclization, and substitution reactions. Recent studies have explored more efficient and environmentally friendly synthetic routes to enhance yield and reduce by-products.

Biological Properties

1-(4-tert-Butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has been extensively studied for its biological activities. One of the key areas of interest is its potential as an anticancer agent. Research has shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 1-(4-tert-butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1-(4-tert-butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has been evaluated in several preclinical studies and early-stage clinical trials. Preliminary results have shown promising outcomes in terms of safety and efficacy. For instance, a phase I clinical trial conducted on patients with advanced solid tumors reported that the compound was well-tolerated with manageable side effects. Further clinical trials are underway to assess its effectiveness in larger patient populations.

Current Research Trends

The ongoing research on 1-(4-tert-butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is focused on several key areas:

• Mechanism of Action: Understanding the precise molecular mechanisms by which this compound exerts its biological effects is crucial for optimizing its therapeutic potential. Recent studies have employed advanced techniques such as CRISPR-Cas9 gene editing and high-throughput screening to identify specific targets.
• Nanotechnology Applications: The use of nanotechnology to enhance the delivery and bioavailability of this compound is an emerging area of research. Nanoparticles loaded with 1-(4-tert-butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline have shown improved pharmacokinetic properties and reduced toxicity in preclinical models.
• Combination Therapy: Combining this compound with other established therapies such as chemotherapy or immunotherapy is being explored to achieve synergistic effects and improve treatment outcomes.

Conclusion

In conclusion, 1-(4-tert-butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901045-48-5) is a promising compound with a wide range of biological activities. Its potential as an anticancer agent and anti-inflammatory drug has been supported by extensive preclinical studies and early-stage clinical trials. Ongoing research continues to unravel its mechanisms of action and explore innovative applications in nanotechnology and combination therapy. As research progresses, this compound may play a significant role in advancing the treatment options for various diseases.